N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-2-(benzo[d]isoxazol-3-yl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)acetamide
• InChI: InChI=1S/C19H18N4O2/c24-18(13-16-15-6-1-2-7-17(15)25-22-16)20-10-4-11-23-12-8-14-5-3-9-21-19(14)23/h1-3,5-9,12H,4,10-11,13H2,(H,20,24)
• InChI Key: FNYOAWJKTFFDRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NCCCN3C=CC4=C3N=CC=C4
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-2-(benzo[d]isoxazol-3-yl)acetamide, commonly referred to as PPA-044, is a small molecule drug that has been developed for scientific research applications. This compound has been shown to have potential therapeutic effects in a variety of diseases and conditions, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis and Evaluation

• Corrosion Inhibitors

  Compounds with long alkyl side chains, including acetamide derivatives, have been synthesized and evaluated for their corrosion inhibition properties. These compounds were tested on steel in acidic and oil medium environments, showing promising inhibition efficiencies, suggesting potential applications in protecting materials from corrosion (Yıldırım & Cetin, 2008).

• Metabolic Stability Improvement

  The structural modification of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors involved exploring various heterocyclic analogs to enhance metabolic stability. This approach underlines the importance of structural analogs in optimizing pharmaceutical properties (Stec et al., 2011).

• Insecticidal Agents

  Innovative heterocycles incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal activity against pests like the cotton leafworm. This demonstrates the potential agricultural applications of such compounds (Fadda et al., 2017).

Potential Therapeutic Applications

• ACAT-1 Inhibitors

  Research has identified aqueous-soluble inhibitors of acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, with significant selectivity and pharmacological effects. This indicates potential therapeutic applications in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

• Src Kinase Inhibition and Anticancer Activity

  N-benzyl substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. This highlights the role of such compounds in cancer therapy (Fallah-Tafti et al., 2011).

• Antitumor Activity

  Several novel derivatives have been synthesized and evaluated for their antitumor activity, suggesting the utility of acetamide-based compounds in developing new cancer treatments (Alqasoumi et al., 2009).